2-chloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-5-nitrobenzamide
• InChI: InChI=1S/C16H14ClN3O4S/c1-16(2)6-11-13(12(21)7-16)25-15(18-11)19-14(22)9-5-8(20(23)24)3-4-10(9)17/h3-5H,6-7H2,1-2H3,(H,18,19,22)
• InChI Key: IDVRAPDTNNORQB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C
• Molecular Formula: C16H14ClN3O4S
• Molecular Weight: 379.8 g/mol

Description

The compound “2-chloro-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-5-nitrobenzamide” is a complex organic molecule. It contains a benzothiazole ring, which is a type of heterocyclic compound. The benzothiazole ring is fused with a tetrahydro ring and has a nitrobenzamide group attached to it.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups and a fused ring system. The benzothiazole ring is a heterocyclic compound, which means it contains atoms of at least two different elements. In this case, those elements are carbon and sulfur.

Chemical Reactions Analysis

The compound may undergo various chemical reactions depending on the conditions. For instance, it has been suggested that similar compounds could potentially act as 5-LOX inhibitors.

Scientific Research Applications

Crystal Engineering

Crystal engineering studies have shown the potential for designing complex structures through hydrogen and halogen bonds. Saha, Nangia, and Jaskólski (2005) explored molecular tapes mediated by strong O–H⋯N hydrogen bonds and weak C–I⋯O interactions, indicating the importance of these interactions in crystal design Saha, Nangia, & Jaskólski, 2005.

Electrochemical Behaviors

Zeybek et al. (2009) investigated the electrochemical behaviors of benzoxazole compounds, including N-(2-benzylbenzoxazol-5-yl)4-nitrobenzamide, using various voltammetry techniques. This study highlights the quantitative determination of such compounds, demonstrating the potential for analytical applications Zeybek et al., 2009.

Synthesis and Spectroscopic Characterization

Arslan, Kazak, and Aydın (2015) focused on the synthesis and structural characterization of p-nitrobenzamide compounds, employing experimental and theoretical (DFT) methods to confirm molecular geometries and vibrational frequencies. This study underscores the precision of DFT in predicting and verifying the structural aspects of complex organic compounds Arslan, Kazak, & Aydın, 2015.

Facile Synthesis Methods

Li et al. (2015) developed a facile method for synthesizing N-(5-chloropyridin-2-yl)-2-(4-(N,N-dimethylcarbamimidoyl)benzamido)-5-methoxybenzamide (Betrixaban), starting from 5-methoxy-2-nitrobenzoic acid. This process highlights an efficient approach for large-scale production of complex molecules Li et al., 2015.

Future Directions

The high binding energy for similar compounds suggests their further structure optimization and the need for in-depth studies as possible 5-LOX inhibitors. This indicates that there is potential for future research and development involving this compound.